Cas no 892785-91-0 (1-butyl-7-(diethylamino)-6-fluoro-3-(3-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-butyl-7-(diethylamino)-6-fluoro-3-(3-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 892785-91-0
• MF: C₂₄H₂₉FN₂O₃S
• MW: 444.56206870079
• CID: 5423844
• PubChem ID: 20905239
• Update Time: 2023-11-21

1-butyl-7-(diethylamino)-6-fluoro-3-(3-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-butyl-7-(diethylamino)-6-fluoro-3-(3-methylbenzenesulfonyl)-1,4-dihydroquinolin-4-one
• AKOS001924178
• F3411-0244
• 892785-91-0
• 1-butyl-7-(diethylamino)-6-fluoro-3-(3-methylphenyl)sulfonylquinolin-4-one
• 1-butyl-7-(diethylamino)-6-fluoro-3-(m-tolylsulfonyl)quinolin-4(1H)-one
• 4(1H)-Quinolinone, 1-butyl-7-(diethylamino)-6-fluoro-3-[(3-methylphenyl)sulfonyl]-

• Inchi： 1S/C24H29FN2O3S/c1-5-8-12-27-16-23(31(29,30)18-11-9-10-17(4)13-18)24(28)19-14-20(25)22(15-21(19)27)26(6-2)7-3/h9-11,13-16H,5-8,12H2,1-4H3
• InChI Key： HDLKTDHTRHAHBV-UHFFFAOYSA-N
• SMILES： N1(CCCC)C2=C(C=C(F)C(N(CC)CC)=C2)C(=O)C(S(C2=CC=CC(C)=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 444.18829213g/mol
• Monoisotopic Mass: 444.18829213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 66.1Ų

Experimental Properties

• Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 628.1±55.0 °C(Predicted)
• pka: 1.77±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Fluoroquinolones